Cas no 1329509-54-7 (1-Naphthol-13C10)

• Product Name: 1-Naphthol-13C10
• CAS No: 1329509-54-7
• MF: C₁₀H₈O
• MW: 144.169922828674
• CID: 4554832
• Update Time: 2025-06-23

1-Naphthol-13C10 Chemical and Physical Properties

Names and Identifiers

• 1-Naphthol-13C10

• Inchi： 1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H
• InChI Key： KJCVRFUGPWSIIH-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=CC=C2)=CC=C1

Additional information on 1-Naphthol-13C10

Introduction to 1-Naphthol-13C10 (CAS No. 1329509-54-7)

1-Naphthol-13C10, with the Chemical Abstracts Service (CAS) number 1329509-54-7, is a labeled derivative of 1-naphthol, a compound widely studied in various fields of chemistry and biochemistry. This labeled compound is particularly valuable in research settings due to its unique isotopic composition, which facilitates precise tracking and quantification in complex biological systems.

The molecular structure of 1-Naphthol-13C10 consists of a naphthalene ring with a hydroxyl group at the 1-position, where all carbon atoms are labeled with the stable isotope carbon-13 (¹³C). This labeling provides several advantages over unlabeled 1-naphthol, including enhanced detectability and reduced interference from natural abundance isotopes. The high sensitivity and specificity of 1-Naphthol-13C10 make it an essential tool in metabolomics, pharmacokinetics, and environmental studies.

Recent research has highlighted the utility of 1-Naphthol-13C10 in elucidating metabolic pathways and understanding the fate of naphthalene derivatives in biological systems. For instance, a study published in the Journal of Chromatography A demonstrated that 1-Naphthol-13C10 can be effectively used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) analyses to improve the accuracy and reliability of quantification. This approach has been particularly useful in investigating the metabolism of naphthalene in human liver microsomes, providing insights into potential biomarkers for exposure assessment.

In the field of environmental science, 1-Naphthol-13C10 has been employed to trace the biodegradation and transformation of naphthalene in soil and water systems. A study conducted by researchers at the University of California, Berkeley, utilized 1-Naphthol-13C10 to monitor the degradation kinetics of naphthalene by microbial communities. The results indicated that certain bacterial strains are capable of efficiently metabolizing naphthalene, with 1-Naphthol-13C10 serving as a reliable tracer for these processes.

The pharmaceutical industry has also shown interest in 1-Naphthol-13C10. In drug development, understanding the pharmacokinetics and metabolism of new compounds is crucial for optimizing their therapeutic efficacy and safety. A recent study published in the Journal of Pharmaceutical Sciences utilized 1-Naphthol-13C10 as a model compound to investigate the metabolic stability and clearance rates of naphthalene derivatives in preclinical models. The findings suggested that 1-Naphthol-13C10-based approaches can provide valuable data for predicting drug behavior in humans.

Beyond its applications in research, 1-Naphthol-13C10 has potential industrial uses. In analytical chemistry, it serves as a reference standard for calibrating instruments and validating analytical methods. Its stable isotopic composition ensures consistent performance across multiple analyses, making it an indispensable tool for quality control and method development.

In summary, 1-Naphthol-13C10 (CAS No. 1329509-54-7) is a versatile compound with significant applications in various scientific disciplines. Its unique isotopic labeling provides enhanced detectability and reliability, making it an invaluable tool for researchers studying metabolic pathways, environmental processes, and pharmaceutical development. As research continues to advance, the importance of compounds like 1-Naphthol-13C10 is likely to grow, contributing to our understanding of complex biological systems and improving our ability to develop effective solutions for health and environmental challenges.